1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone

• IUPAC Name: 1-(6,7,8,9-tetrahydro-5H-carbazol-3-yl)ethanone
• InChI: InChI=1S/C14H15NO/c1-9(16)10-6-7-14-12(8-10)11-4-2-3-5-13(11)15-14/h6-8,15H,2-5H2,1H3
• InChI Key: IPCIJQQZYSEUDT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)NC3=C2CCCC3
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone is not fully understood. However, it is believed to exert its anti-tumor activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone exhibits low toxicity and high selectivity towards cancer cells. It has also been found to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. Additionally, it has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone in lab experiments is its low toxicity and high selectivity towards cancer cells. This makes it a safer and more effective alternative to traditional chemotherapy drugs. However, one of the limitations of using 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone is its limited solubility in water, making it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone and its potential applications in the treatment of cancer and neurological disorders. Finally, more research is needed to explore the potential of 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone in the treatment of other diseases such as inflammatory diseases and autoimmune disorders.

Synthesis Methods

The synthesis of 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone involves the reaction of 6-bromo-1H-indole with ethyl acetate in the presence of a palladium catalyst. The resulting product is then subjected to hydrogenation using a hydrogen gas and a palladium on carbon catalyst to yield 1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone.

Scientific Research Applications

1-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)ethanone has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit promising anti-tumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.